(E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one

• IUPAC Name: (2E)-2-[(Z)-(4-ethoxyphenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H13N3O2S/c1-2-17-10-5-3-9(4-6-10)7-13-15-12-14-11(16)8-18-12/h3-7H,2,8H2,1H3,(H,14,15,16)/b13-7-
• InChI Key: RDXMCJMUBZLZEJ-QPEQYQDCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NN=C2NC(=O)CS2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N\N=C\2/NC(=O)CS2
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

(E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one, also known as EBTH, is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties.

Mechanism of Action

Target of Action

Thiazolidin-4-one derivatives have been associated with significant anticancer activities , suggesting that they may target proteins or pathways involved in cancer progression.

Mode of Action

Thiazolidin-4-one derivatives have shown to inhibit hiv-rt and NF-κB , indicating that they may interact with these targets to exert their effects.

Biochemical Pathways

Thiazolidin-4-one derivatives have been associated with the inhibition of NF-κB , a key regulator of immune responses, inflammation, and cancer. By inhibiting NF-κB, these compounds may affect various downstream pathways involved in these processes.

Result of Action

Thiazolidin-4-one derivatives have shown significant anticancer activities , suggesting that they may induce cell cycle arrest, apoptosis, or other cellular changes associated with cancer inhibition.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one in lab experiments include its low cost, ease of synthesis, and potent biological activities. However, the limitations of using this compound include its low solubility in water and its potential toxicity at high concentrations. Therefore, further studies are needed to determine the optimal concentration and dosing regimen for this compound in various experimental models.

Future Directions

There are several future directions for the research and development of (E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one. One potential direction is to investigate its potential as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis, asthma, and inflammatory bowel disease. Another potential direction is to explore its potential as an antimicrobial agent for the treatment of bacterial and fungal infections. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties for clinical use.

Synthesis Methods

(E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one can be synthesized by the reaction of 4-ethoxybenzaldehyde and thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with hydrazine hydrate to obtain the final compound. The synthesis method of this compound is relatively simple and cost-effective, making it an attractive target for drug discovery.

Scientific Research Applications

(E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis, asthma, and inflammatory bowel disease. This compound has also demonstrated antimicrobial activity against a wide range of bacteria and fungi, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.

Biochemical Analysis

Biochemical Properties

(E)-2-((Z)-(4-ethoxybenzylidene)hydrazono)thiazolidin-4-one has been found to interact with various enzymes and proteins. For instance, it has been shown to inhibit the activity of HIV-RT, an enzyme crucial for the replication of HIV . The nature of these interactions is likely due to the compound’s ability to form stable complexes with these biomolecules .

Cellular Effects

The effects of this compound on cells are diverse. It has been shown to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, it has been found to inhibit NF-κB, a protein complex that plays a key role in regulating the immune response to infection .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been found to inhibit the activity of HIV-RT and NF-κB, thereby exerting its effects at the molecular level .